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Compound of Interest

Compound Name: Ethyl 4-(3-oxopropyl)benzoate

Cat. No.: B139144 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 4-(3-oxopropyl)benzoate,

including its chemical identity, physicochemical properties, a detailed synthesis protocol, and its

relevance in synthetic chemistry.

Chemical Identity and Nomenclature
Ethyl 4-(3-oxopropyl)benzoate is a bifunctional organic molecule containing both an ester

and an aldehyde functional group. This unique combination makes it a valuable intermediate in

the synthesis of more complex molecules.

IUPAC Name: ethyl 4-(3-oxopropyl)benzoate[1]

Synonyms:

3-(4-Carboethoxyphenyl)propanal

4-(3-Oxopropyl)benzoic acid ethyl ester

Benzoic acid, 4-(3-oxopropyl)-, ethyl ester

Ethyl 4-(2-formylethyl)benzoate

3-(4-Carboxyphenyl)-propionaldehyde ethyl ester
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4-(3-oxopropyl)benzoic acid ethyl ester

Pemetrexed Impurity 10

3-(4-ethoxycarbonylphenyl)-1-propanal

Physicochemical Properties
The following table summarizes the key quantitative data for Ethyl 4-(3-oxopropyl)benzoate.

Property Value Source

Molecular Formula C₁₂H₁₄O₃ [2]

Molecular Weight 206.24 g/mol [2]

Exact Mass 206.094294304 Da [1]

CAS Number 151864-81-2

Topological Polar Surface Area 43.4 Å² [1]

InChI

InChI=1S/C12H14O3/c1-2-15-

12(14)11-7-5-10(6-8-11)4-3-9-

13/h5-9H,2-4H2,1H3

SMILES
CCOC(=O)C1=CC=C(C=C1)C

CC=O
[1]

Synthesis of Ethyl 4-(3-oxopropyl)benzoate: An
Experimental Protocol
The synthesis of Ethyl 4-(3-oxopropyl)benzoate can be achieved through the esterification of

4-(3-oxopropyl)benzoic acid. This reaction, known as Fischer esterification, involves the

reaction of a carboxylic acid with an alcohol in the presence of an acid catalyst.

Reaction:

4-(3-oxopropyl)benzoic acid + Ethanol ⇌ Ethyl 4-(3-oxopropyl)benzoate + Water
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Materials and Reagents:

4-(3-oxopropyl)benzoic acid

Absolute ethanol (excess)

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate or sodium sulfate

Diethyl ether or other suitable extraction solvent

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Standard glassware for extraction and drying

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 4-(3-oxopropyl)benzoic acid in an excess

of absolute ethanol.

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the

solution while stirring.

Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux for several hours.

The reaction progress can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Solvent Removal: Remove the excess ethanol using a rotary evaporator.
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Extraction: Dissolve the residue in diethyl ether and transfer it to a separatory funnel. Wash

the organic layer with a saturated solution of sodium bicarbonate to neutralize the acidic

catalyst and any unreacted carboxylic acid. Then, wash with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the

crude Ethyl 4-(3-oxopropyl)benzoate.

Purification: The crude product can be further purified by column chromatography on silica

gel if necessary.

Logical Workflow for Synthesis
The following diagram illustrates the logical steps involved in the synthesis and purification of

Ethyl 4-(3-oxopropyl)benzoate.
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Synthesis and Purification of Ethyl 4-(3-oxopropyl)benzoate

Synthesis

Work-up and Purification

Start: 4-(3-oxopropyl)benzoic acid
and Ethanol

Fischer Esterification
(H₂SO₄ catalyst, Reflux)

Aqueous Work-up
(NaHCO₃ wash)

Cooling

Solvent Extraction
(e.g., Diethyl Ether)

Drying
(Anhydrous Na₂SO₄)

Solvent Removal
(Rotary Evaporation)

Purification
(Column Chromatography)

Final Product:
Ethyl 4-(3-oxopropyl)benzoate

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of Ethyl 4-(3-oxopropyl)benzoate.
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Relevance in Research and Development
Ethyl 4-(3-oxopropyl)benzoate serves as a versatile building block in organic synthesis. Its

bifunctional nature allows for a range of chemical transformations. For instance, the aldehyde

group can undergo reactions such as Wittig reactions, reductive aminations, and aldol

condensations to introduce further complexity. The ethyl ester can be hydrolyzed to the

corresponding carboxylic acid or converted to other functional groups.

A derivative of this compound, Ethyl 4-(3-(2-(3-methylisoxazol-5-yl)ethoxy)propoxy)benzoate

(EMEB), has shown anti-rhinovirus activity, highlighting the potential of this chemical scaffold in

medicinal chemistry and drug discovery. The core structure of Ethyl 4-(3-oxopropyl)benzoate
can be a starting point for the development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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